BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Tetraboric
Acid in Ceramic Glaze Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of tetraboric acid, primarily through its precursor boric acid, in the formulation of
ceramic glazes. The information is intended to guide researchers in understanding its function
and in developing glazes with specific physical and chemical properties.

Introduction

Boric oxide (B20s) is a critical component in many ceramic glaze formulations, acting as a
powerful flux and a glass network former.[1][2] It is typically introduced into the glaze batch as
boric acid (HsBOs) or various borate minerals and frits.[3][4] Upon heating, boric acid
undergoes a series of dehydration reactions, forming tetraboric acid (H2B407) and
subsequently boric oxide, which then integrates into the silicate glass network.[5][6] The
inclusion of B20s offers several key advantages, including the reduction of melting
temperatures, control of thermal expansion to prevent crazing, and enhancement of glaze
durability and gloss.[1][2][7]

Role of Tetraboric Acid (via Boric Oxide) in Glazes

Tetraboric acid, formed from the heating of boric acid, is an intermediate in the formation of
boric oxide (B20s3), which imparts significant properties to the final glaze.

Key Functions of B20s:
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e Fluxing Action: B20s is a potent flux, lowering the melting point of the glaze, which allows for
lower firing temperatures and reduced energy consumption.[2][4] This is particularly crucial
for low and mid-range temperature glazes.[8]

o Glass Network Former: Like silica (SiO2), B20s can form a glass network on its own.[3][9] It
often acts as a co-former with silica, creating borosilicate glasses.[9][10]

o Control of Thermal Expansion: Boric oxide has a low coefficient of thermal expansion (CTE).
[1] Its incorporation into a glaze formulation can significantly reduce the overall CTE of the
glaze, helping to ensure a good fit with the ceramic body and prevent crazing.[1][7] However,
at concentrations above 12-14%, this effect can be reversed.[1]

o Enhancement of Durability and Appearance: B20s improves the chemical and mechanical
durability of the glaze, increasing resistance to chemical attack and scratching.[7][11] It also
contributes to a smooth, glossy surface and can enhance the color response of certain
metallic oxides.[11][12]

 Viscosity Modification: Boric oxide reduces the viscosity of the molten glaze, which promotes
a smooth, even surface and helps to heal defects like pinholes.[2][4]

Quantitative Data Summary

The following tables summarize the typical quantitative parameters associated with the use of
boric oxide in ceramic glazes.

Table 1: Typical Boric Oxide (B20s3) Content in Ceramic Glazes
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BENGHE

Firing Temperature  Typical B203

Glaze Type

Range

Content (wt%)

Notes

Low-Fire (e.g.,

Cone 06 - Cone 02

High boron content is

necessary to achieve

15 - 25%
Earthenware) (~999°C - 1077°C) a good melt at these
temperatures.[1][7]
. B20s is a key flux in
Mid-Range (e.g., Cone 4 - Cone 8 )
5-15% this temperature
Stoneware) (~1162°C - 1263°C)
range.[8]
Boron is not always
) ) necessary but can be
High-Fire (e.g., Cone 9 - Cone 10 )
) 0-5% used in small amounts
Porcelain) (~1280°C - 1305°C)

to improve melt
quality.[1][13]

Fast-Fire Wall Tiles

~1100°C - 1120°C

3 - 6% (in the frit)

Boron is essential for
the rapid maturation of
the glaze.[11]

Highly Resistant

Lower B20s3 content

generally leads to

Variable <13% ) )
Glazes higher chemical
resistance.[14]
Higher B20s3 content
Low Resistance ) can decrease
Variable > 15%

Glazes

chemical durability.
[14]

Table 2: Effect of Boric Oxide on Glaze Properties
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Effect of Increasing Typical Range of
Property Reference
B20s3 Influence

Significant reduction,

Melting Temperature Decreases especially at lower [1112]
temperatures
Coefficient of Thermal Up to ~12-14% B20s3,
) Decreases ) [1][11]
Expansion (CTE) then may increase

. . Promotes a more fluid
Viscosity Decreases " [2][4]
me

Contributes to a
Surface Gloss Increases smoother, more [11]

brilliant surface

Generally increases, )
Optimal levels
but can decrease at

Chemical Durability ) improve resistance to [1][11]
very high ] )
) acids and alkalis
concentrations
) Improves scratch
Mechanical Hardness Increases [1][11]

resistance

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and application of a
ceramic glaze containing boric acid.

Materials and Equipment

e Raw Materials:
o Boric Acid (HsBOs3) or Borate Frit (e.g., Ferro Frit 3124, 3134)
o Silica (Flint)

o Kaolin (China Clay)
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o Feldspar (e.g., Potash or Soda Feldspar)
o Whiting (Calcium Carbonate)

o Other fluxes and modifiers as required by the specific recipe

e Equipment:
o Digital scale (accurate to 0.019)
o Sieves (e.g., 80-100 mesh)
o Mixing containers
o Ball mill (optional, for very fine grinding)
o Glaze dipping tongs, brushes, or spray gun
o Viscometer or specific gravity hydrometer
o Electric kiln with a programmable controller

o Personal Protective Equipment (PPE): dust mask, safety glasses, gloves

Glaze Formulation and Preparation Protocol

e Recipe Calculation: Formulate a glaze recipe based on the desired firing temperature and
properties. For experimental purposes, a base glaze can be prepared and then additions of
boric acid can be made in varying percentages (e.g., 5%, 10%, 15%) to test its effect.

» Weighing: Accurately weigh all dry ingredients using a digital scale.

e Dry Mixing/Sieving: Thoroughly mix the dry ingredients. Pass the mixture through an 80-
mesh sieve to break up any clumps and ensure homogeneity.

e Slurry Formation:

o Place the sieved dry ingredients into a clean mixing container.
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o Gradually add deionized water while stirring. A common starting point is a 1:1 ratio of
water to dry material by weight, but this will vary.

o Continue adding water and mixing until a smooth, consistent slurry is formed, with a
viscosity similar to heavy cream.

» Sieving the Slurry: Pass the wet glaze slurry through an 80 or 100-mesh sieve at least twice
to ensure all particles are well-dispersated and to remove any remaining agglomerates.

 Viscosity and Specific Gravity Adjustment:
o Measure the viscosity and/or specific gravity of the glaze slurry.

o Adjust with small additions of water or by allowing the glaze to settle and decanting excess
water to achieve the desired application consistency.

e Aging (Optional): Allow the glaze to sit for 24 hours. This can improve the application
properties of some glazes. Remix thoroughly before use.

Glaze Application Protocol

o Surface Preparation: Ensure the bisque-fired ceramic ware is clean and free of dust or oils.
e Application:

o Dipping: Use glaze tongs to immerse the bisque ware into the glaze slurry for a short,
consistent duration (e.g., 2-3 seconds).

o Brushing: Apply 2-3 even coats of glaze with a soft brush, allowing each coat to dry before
applying the next.

o Spraying: Apply a thin, even layer of glaze using a spray gun in a well-ventilated area or
spray booth.

e Drying: Allow the glazed ware to dry completely before firing.

Firing Protocol
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The firing schedule is critical for the maturation of the glaze. Below is a typical firing schedule
for a mid-range glaze (Cone 6).

Table 3: Example Firing Schedule for a Cone 6 Boron-Containing Glaze

Target

Hold Time
Segment Rate (°C/hour)  Temperature . Notes
. (minutes)
(°C)
Slow initial
heating to allow
for the burnout of
any remainin
1 100 500 0 Y I

organic matter
and the
dehydration of
boric acid.

Faster ramp up
2 250 1000 0 to near the

melting range.

Slower ramp to
the peak
temperature to

3 100 1222 (Cone 6) 15 allow the glaze to
mature evenly. A
short hold helps
to heal defects.

Natural cooling in
the kiln.

Note: Firing schedules should be tested and adjusted based on the specific glaze formulation,
clay body, and kiln characteristics.[15][16]

Mandatory Visualizations
Chemical Pathway Diagram
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The following diagram illustrates the dehydration of boric acid to tetraboric acid and
subsequently to boric oxide upon heating.

Boric Oxide
&' (B203)
Tetraboric Acid
&' (H2B40O7)
Metaboric Acid + H.0
Boric Acid + H20
(H3BO:s)
+ H20

Click to download full resolution via product page

Dehydration pathway of boric acid upon heating.

Experimental Workflow Diagram

The following diagram outlines the experimental workflow for preparing and testing a ceramic
glaze with tetraboric acid.
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Glaze Preparation

1. Formulate Recipe

\

2. Weigh Dry Ingredients

Y
3. Dry Mix & Sieve

\

4. Create Slurry

\

5. Sieve Slurry

\

6. Adjust Viscosity

Applicatic;? & Firing

7. Apply to Bisque Ware

\

8. Dry Completely

Y
9. Fire in Kiln

Ana; l'ysis

10. Visual Inspection

\

11. Physical/Chemical Tests

Click to download full resolution via product page

Experimental workflow for glaze formulation and testing.
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Boron in Glass Network Diagram

This diagram illustrates the dual role of boron in a borosilicate glass network, showing both
trigonal (BOs) and tetrahedral (BO4) coordination.

Role of boron in a borosilicate glass network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. B203 (Boric Oxide) [digitalfire.com]

2. Achieve better adhesion, flow, and ceramic glaze finishes with boron | U.S. Borax
[borax.com]

. ceramicartsnetwork.org [ceramicartsnetwork.org]

. Borates in Ceramics | Borates Today [borates.today]

. aakash.ac.in [aakash.ac.in]

. youtube.com [youtube.com]

. Borates in Glazes and Enamels | AMERICAN BORATE COMPANY [americanborate.com]

. Borate [digitalfire.com]

°
© (0] ~ » ol ey w

. researchgate.net [researchgate.net]

e 10. ansto.gov.au [ansto.gov.au]

e 11. borax.com [borax.com]

e 12. hamiltonwilliams.com [hamiltonwilliams.com]

e 13. US20080311302A1 - Glaze Compositions - Google Patents [patents.google.com]
e 14. Borosilicate glass - Wikipedia [en.wikipedia.org]

» 15. Firing Schedule [digitalfire.com]

e 16. Firing Schedules [digitalfire.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b12737046?utm_src=pdf-custom-synthesis
https://digitalfire.com/oxide/b2o3
https://www.borax.com/news-events/july-2025/boron-for-ceramic-glazes
https://www.borax.com/news-events/july-2025/boron-for-ceramic-glazes
https://ceramicartsnetwork.org/docs/default-source/uploadedfiles/wp-content/uploads/2008/10/tf-boroninglazes-0912.pdf
https://borates.today/borates-ceramics/
https://www.aakash.ac.in/important-concepts/chemistry/boric-acid
https://www.youtube.com/watch?v=OJP7WKWxStY
http://www.americanborate.com/all-about-borates/borate-applications/borates-in-glazes-and-enamels/
https://digitalfire.com/glossary/borate
https://www.researchgate.net/publication/263656623_On_the_structural_role_of_boron_in_borosilicate_glasses
https://www.ansto.gov.au/science/case-studies/advanced-manufacturing/impact-of-boron-on-glass-surface-properties
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Brochures/borates-glazes-enamels.pdf?ext=.pdf
https://hamiltonwilliams.com/pages/glaze-chemistry
https://patents.google.com/patent/US20080311302A1/en
https://en.wikipedia.org/wiki/Borosilicate_glass
https://digitalfire.com/glossary/firing+schedule
https://digitalfire.com/schedule/list
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12737046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols: Tetraboric Acid in
Ceramic Glaze Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12737046#protocol-for-using-tetraboric-acid-in-
ceramic-glaze-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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